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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

CAS No.: 65071-98-9

Cat. No.: B7771454

Get Quote

As a Senior Application Scientist, I understand that meticulous handling of chemical reagents

extends beyond the benchtop; it is a continuous process that concludes with safe and

compliant disposal. This guide provides a detailed, procedural framework for the proper

disposal of 2-Hydroxyethyl acetate (CAS No. 542-59-6), also known as ethylene glycol

monoacetate. Our objective is to empower researchers, scientists, and drug development

professionals with the knowledge to manage this chemical waste stream responsibly, ensuring

personnel safety and environmental stewardship.

Hazard Assessment & Risk Mitigation: The
Foundation of Safe Handling
Before any disposal procedure is initiated, a thorough understanding of the inherent risks

associated with 2-Hydroxyethyl acetate is paramount. This foundational knowledge informs

the necessary precautions to mitigate exposure and prevent accidents.

1.1. Summary of Chemical Hazards

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7771454#bc-rfq
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-hydroxyethyl-acetate
https://www.benchchem.com/product/b7771454/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-2-hydroxyethyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Hydroxyethyl acetate is a colorless, combustible liquid.[1][2] While it is not listed as a P-

series or U-series hazardous waste by the US EPA, it presents several health and physical

hazards that necessitate careful handling.[1]

Health Hazards: The primary health concern is serious eye irritation, with the potential for

severe damage.[1][3][4][5] It may also cause irritation to the skin, respiratory system, and

digestive tract upon contact, inhalation, or ingestion.[1][6]

Physical Hazards: The compound is a combustible liquid with a flash point of approximately

88°C (190.4°F).[1] This means that while it doesn't ignite easily at ambient temperatures, it

can become a fire hazard if heated.[2]

The causality for stringent safety measures is clear: direct contact can lead to significant injury,

particularly to the eyes, and its combustible nature requires the strict exclusion of ignition

sources during handling and disposal.

1.2. Required Personal Protective Equipment (PPE)

A robust PPE protocol is non-negotiable. The following table outlines the minimum required

PPE when handling 2-Hydroxyethyl acetate waste, grounded in OSHA regulations and best

practices.[1]
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Area of Protection Required PPE Standard / Rationale

Eye & Face

Chemical safety goggles with

side-shields or a full-face

shield.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166 to protect

against chemical splashes and

severe eye irritation.[1][3]

Hand
Chemically impermeable

gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use and selected based on

breakthrough time and

permeation rate for acetate

esters. Handle in accordance

with EU Directive 89/686/EEC

and EN 374.[3]

Body
Appropriate protective clothing

(e.g., lab coat, apron).

Worn to prevent skin contact.

Contaminated clothing must be

removed immediately and

washed before reuse.[1][3]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood.

A respirator program meeting

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements is

necessary if ventilation is

inadequate or if workplace

conditions warrant it.[1]

Waste Characterization: The Critical First Step
Under US EPA regulations, the chemical waste generator holds the ultimate responsibility for

determining if a discarded chemical is classified as hazardous waste.[1] This determination is

the most critical step in the disposal process, dictating the subsequent procedures.

While 2-Hydroxyethyl acetate is not explicitly listed as a hazardous waste, it must be

evaluated against the four characteristics of hazardous waste as defined in 40 CFR Part 261:
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Ignitability: With a flash point below 140°F (60°C), a liquid is considered an ignitable

hazardous waste (EPA Waste Code D001). 2-Hydroxyethyl acetate's flash point is higher

than this threshold, so it is not typically classified as ignitable. However, if mixed with other

low-flashpoint solvents, the entire mixture could become ignitable.

Corrosivity: This characteristic applies to aqueous wastes with a pH ≤ 2 or ≥ 12.5. Pure 2-
Hydroxyethyl acetate is not typically corrosive.

Reactivity: This applies to unstable substances that can undergo violent change or react

violently with water. 2-Hydroxyethyl acetate is stable under normal conditions.[1]

Toxicity: If the waste contains contaminants at concentrations at or above the levels specified

in 40 CFR 261.24, it is considered toxic.

The Self-Validating Conclusion: You must consult your institution's Environmental Health &

Safety (EHS) department and review state and local regulations, which may be more stringent

than federal rules.[1] Assume the waste is hazardous unless confirmed otherwise by EHS.

Standard Operating Procedure (SOP) for Disposal
This section provides a step-by-step protocol for the collection and disposal of 2-Hydroxyethyl
acetate waste, designed to ensure a self-validating system of safety and compliance.

Step 1: Segregation and Collection at the Source

The principle of waste segregation is fundamental to preventing dangerous chemical reactions

and ensuring proper disposal.

Action: Collect waste 2-Hydroxyethyl acetate in a dedicated waste container at the point of

generation (e.g., in the fume hood where the work is being performed).

Causality: Never mix 2-Hydroxyethyl acetate waste with incompatible materials such as

strong oxidizing agents, strong acids, or strong bases, as this can lead to vigorous reactions.

[1][7] It should also be kept separate from other waste streams like halogenated solvents or

aqueous waste unless specifically instructed by your EHS office.[8]

Step 2: Container Selection and Labeling
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The integrity of the waste container is crucial for preventing leaks and ensuring safe transport.

Action: Use a chemically compatible, non-leaking container with a secure, screw-on cap.[8]

High-density polyethylene (HDPE) or stainless steel containers are often suitable, but always

verify compatibility.[9][10] The container must be in good condition, free of cracks or damage.

Labeling: Immediately label the container using a tag provided by your institution's EHS

department. The label must include:

The words "Hazardous Waste" (if applicable).

The full chemical name: "2-Hydroxyethyl acetate" (avoiding abbreviations).

A complete list of all components and their approximate percentages, including solvent

mixtures.

The date accumulation started.

The name of the principal investigator or generator.

Causality: Proper labeling is a regulatory requirement and is essential for communicating

hazards to everyone who will handle the container, from lab personnel to final disposal

technicians.[8] An unlabeled container is a significant safety violation.

Step 3: Storage of Chemical Waste

Waste containers must be stored safely pending pickup by EHS.

Action: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area. This area should be under the control of the lab generating the waste.[8]

Use secondary containment (such as a larger, chemically resistant tub) to capture any

potential leaks.

Causality: The container must remain closed at all times except when waste is being added.

[8] This minimizes the release of vapors and prevents spills. Secondary containment is a

critical barrier to prevent environmental contamination in the event of a primary container

failure.
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Step 4: Arranging for Final Disposal

The final step is to transfer the waste to trained professionals for disposal.

Action: Once the container is full, or if you will no longer be generating this waste stream,

contact your institution's EHS office to request a waste pickup. Do not dispose of 2-
Hydroxyethyl acetate down the drain or in the regular trash.[3][11]

Causality: The most common and environmentally sound method for disposing of organic

chemical waste like 2-Hydroxyethyl acetate is through a licensed professional waste

disposal service, typically via controlled incineration with flue gas scrubbing.[3] This ensures

complete destruction of the chemical in a manner that complies with environmental

regulations.

Emergency Procedures for Spills and Exposures
In the event of an accident, a swift and correct response is critical.

4.1. Spill Cleanup Protocol

Small Spills (manageable by lab personnel):

Alert personnel in the immediate area.

Ensure proper PPE is worn (see Table 1).

Remove all sources of ignition from the area.[2][3]

Ensure the area is well-ventilated.

Cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[12]

Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, sealable container for disposal as hazardous waste.[3][13]

Clean the spill area with soap and water.[2]

Large Spills:
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Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

If safe to do so, close the door to the affected area to contain vapors.

Provide responders with as much information as possible about the spilled material.

4.2. First Aid Measures

The following table summarizes immediate actions to be taken in case of personnel exposure.

Medical aid should be sought immediately in all cases.[1]

Exposure Route Immediate Action Key Considerations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Do not delay. This is a critical

first step to prevent severe eye

damage.[1][3]

Skin Contact

Remove contaminated

clothing. Flush skin with plenty

of soap and water for at least

15 minutes.

Wash clothing thoroughly

before reuse.[1][3]

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult, give oxygen. If not

breathing, perform artificial

respiration.

Do not use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.[3]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

rinse their mouth with water

and give 2-4 cupfuls of milk or

water.

Never give anything by mouth

to an unconscious person.[1]

[3]

Disposal Decision Workflow
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The following diagram illustrates the logical workflow for the proper management and disposal

of 2-Hydroxyethyl acetate waste.

Figure 1: 2-Hydroxyethyl Acetate Disposal Workflow

Waste 2-Hydroxyethyl Acetate Generated

Step 1: Characterize Waste
(Pure, Mixed with Solvents, Contaminated?)

Step 2: Is it a Hazardous Waste?
(Consult EHS & Regulations)

Step 3: Segregate Waste Stream
(Keep separate from incompatibles)

  Yes / Assume Yes

Step 4: Select & Fill Compatible Container
(e.g., HDPE, Stainless Steel)

Step 5: Label Container Correctly
(Full Name, Components, Date)

Step 6: Store in Satellite Accumulation Area
(Closed, with Secondary Containment)

Step 7: Request EHS Pickup

Final Disposition
(Licensed Hazardous Waste Facility - Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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